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Compound of Interest

Compound Name: Terbuthylazine-d9

CAS No.: 1346602-52-5

Cat. No.: B583709

Get Quote

PART 1: IMMEDIATE ACTION CARD (Emergency & Spill)
Status:URGENT / OPERATIONAL Substance: Terbuthylazine-d9 (Stable Isotope, Non-

Radioactive) CAS: 222930-45-2 (Labeled) / 5915-41-3 (Unlabeled Parent)

Scenario Immediate Action

Personal Exposure

Skin: Wash with soap/water for 15 min.[1] Eyes:

Rinse cautiously with water for 15 min.

Ingestion: Rinse mouth; do NOT induce

vomiting. Call Poison Control.

Small Spill (<10 mL)

Absorb with inert material (vermiculite/sand).

Place in a sealed, labeled container. Do not use

water to flush.[2]

Large Spill

Evacuate area. Block drains (Marine Pollutant).

Wear full PPE (Nitrile gloves, lab coat, goggles).

Contact HSE immediately.

Fire
Use dry chemical, CO2, or foam.[2] Do not use

water jet (environmental contamination risk).[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b583709#bc-rfq
https://www.benchchem.com/product/b583709/docs?utm_src=pdf-body#terbuthylazine-d9-proper-disposal-procedures
https://www.coolingtowerchemicals.com/v/vspfiles/assets/images/msds%20terbuthylazine.pdf
https://www.rayfull.com/media_library/application_20250725165838CWZD.pdf
https://www.rayfull.com/media_library/application_20250725165838CWZD.pdf
https://www.rayfull.com/media_library/application_20250725165838CWZD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PART 2: TECHNICAL PROFILE & HAZARD
IDENTIFICATION[3]
Senior Scientist Note:Terbuthylazine-d9 is a deuterated internal standard. While it is a stable

isotope and not radioactive, it retains the toxicological profile of the parent triazine herbicide.

Treat it as a potent environmental toxin and potential endocrine disruptor.

2.1 Chemical Identity & Properties[3]
Chemical Name: Terbuthylazine-d9 (tert-butyl-d9)

Application: Internal standard for LC-MS/MS quantification of triazine herbicides.

Form: Typically white crystalline solid or solution (e.g., in Acetone/Methanol).

Stability: Stable under normal conditions. Hygroscopic.

2.2 Hazard Classification (GHS)
Acute Toxicity: Category 4 (Oral) - Harmful if swallowed.

STOT-RE: Category 2 - May cause damage to organs through prolonged exposure.

Environmental: Aquatic Acute 1 / Chronic 1 (H410) - Very toxic to aquatic life.

PART 3: WASTE CLASSIFICATION & SEGREGATION[6]
Effective disposal begins with accurate characterization. Terbuthylazine-d9 waste streams are

usually driven by the solvent rather than the milligram-quantities of the standard itself, unless

disposing of the neat compound.

3.1 Waste Stream Decision Matrix[4]
Expert Insight:Do not mix triazine standards with oxidative waste (e.g., Nitric acid) or strong

bases, as this can generate unpredictable degradation byproducts.
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Figure 1: Decision logic for segregating Terbuthylazine-d9 waste streams based on physical

state and solvent carrier.

PART 4: DISPOSAL PROTOCOLS
4.1 Scenario A: Neat Solid (Pure Standard)

Container: Amber glass vial with Teflon-lined cap.

Labeling: "Hazardous Waste - Toxic Solid (Terbuthylazine-d9)."

Method:High-Temperature Incineration.
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Reasoning: Triazines are thermally stable; standard autoclaving is insufficient. Incineration

at >1000°C ensures complete mineralization of the triazine ring.

4.2 Scenario B: Liquid Waste (LC-MS Eluents)
Most lab waste will be dilute solutions (ppb/ppm range) in methanol or acetonitrile.

Container: HDPE or Glass carboy (Solvent compatible).

Segregation:

Stream A (Halogenated): If Methylene Chloride or Chloroform was used.

Stream B (Non-Halogenated): Methanol, Acetonitrile, Acetone.

Protocol:

Collect in satellite accumulation area.

Ensure cap is vented or loosely tightened if pressure buildup is possible (rare for this

compound).

Never pour down the drain. Even trace amounts violate "Marine Pollutant" regulations.

4.3 Scenario C: Empty Vials & Rinsate (The "P-List" Myth)
While Terbuthylazine is not explicitly "P-listed" (acutely hazardous) under US EPA RCRA (40

CFR 261.33), best practice for analytical standards dictates treating the empty container as

hazardous unless triple-rinsed.

Triple Rinse Protocol:

Add solvent (e.g., Methanol) to 10% volume of the vial.

Cap and shake vigorously for 10 seconds.

Decant rinsate into the Liquid Waste container (Stream B).

Repeat 3 times.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deface label. Dispose of glass in "Sharps/Broken Glass" or "Recycled Glass" depending on

facility rules.

PART 5: REGULATORY COMPLIANCE DATA
Regulatory Body Classification Code/Note

US EPA (RCRA) Not Listed (Specific)

Regulate as Characteristic

Waste if flammable (D001) or

toxic.

EU (EWC) Agrochemical Waste

07 04 13* (Solid wastes

containing dangerous

substances).

DOT / IATA Transport

UN 3077, Environmentally

Hazardous Substance, Solid,

N.O.S. (Terbuthylazine).[1][2]

[3][5][6]

Isotope Status Non-Radioactive
Exempt from NRC/Radioactive

waste protocols.

PART 6: EMERGENCY SPILL RESPONSE WORKFLOW
Expert Insight:Speed is critical to prevent groundwater contamination. Terbuthylazine is

persistent in water.[7]

Assess Volume & Risk Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Containment:
Surround with absorbent socks

Absorption:
Cover with Vermiculite/Sand

Collection:
Scoop into HazWaste Pail

Decontamination:
Scrub area with detergent/water Report to HSE Officer

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow for Terbuthylazine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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